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Compound of Interest

Compound Name: Selenic acid

Cat. No.: B1206089 Get Quote

An In-depth Technical Guide on Selenic Acid as a Strong Mineral Acid

Introduction
Selenic acid (H₂SeO₄) is a strong, diprotic mineral acid and a potent oxidizing agent.[1]

Structurally analogous to sulfuric acid, it is a colorless, crystalline solid that is highly soluble in

water.[1] This guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of selenic acid, with a particular focus on its relevance to

researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties
Selenic acid is a powerful mineral acid with strong oxidizing properties, exceeding those of

sulfuric acid.[1] It is a hygroscopic substance, readily absorbing moisture from the air to form

viscous solutions.[1] Key quantitative data are summarized in the tables below for easy

comparison.

Table 1: General and Physical Properties of Selenic Acid
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Property Value Reference

Chemical Formula H₂SeO₄ [1]

Molar Mass 144.97 g/mol [1]

Appearance
Colorless, deliquescent

crystals
[1]

Density 2.95 g/cm³ (solid) [1]

Melting Point 58 °C (136 °F; 331 K) [1]

Boiling Point
260 °C (500 °F; 533 K)

(decomposes)
[1]

Solubility in water 130 g/100 mL (30 °C) [1]

Table 2: Acid Dissociation and Conductivity of Selenic
Acid

Property Value Notes

pKa₁ ~ -3
The first dissociation is very

strong.

pKa₂ 1.7 - 1.9
The second dissociation is

also significant.

Molar Conductivity (Λm) High

Decreases with increasing

concentration due to inter-ionic

interactions. Specific values

are dependent on

concentration and

temperature.

Experimental Protocols: Synthesis of Selenic Acid
The synthesis of selenic acid is typically achieved through the oxidation of selenium

compounds in lower oxidation states. Below are detailed methodologies for two common

laboratory-scale preparations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Selenic_acid
https://en.wikipedia.org/wiki/Selenic_acid
https://en.wikipedia.org/wiki/Selenic_acid
https://en.wikipedia.org/wiki/Selenic_acid
https://en.wikipedia.org/wiki/Selenic_acid
https://en.wikipedia.org/wiki/Selenic_acid
https://en.wikipedia.org/wiki/Selenic_acid
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis from Selenium Dioxide and Hydrogen
Peroxide
This method involves the direct oxidation of selenium dioxide with a strong oxidizing agent,

hydrogen peroxide.

Materials:

Selenium dioxide (SeO₂)

30% Hydrogen peroxide (H₂O₂)

Distilled water

Round-bottom flask with reflux condenser

Heating mantle

Stirring apparatus

Procedure:

In a well-ventilated fume hood, carefully add selenium dioxide to an excess of 30% hydrogen

peroxide in a round-bottom flask. The reaction is exothermic and should be monitored.

Once the initial reaction subsides, fit the flask with a reflux condenser and gently heat the

mixture to reflux.

Continue refluxing for several hours to ensure complete oxidation of the selenium dioxide to

selenic acid.

After reflux, allow the solution to cool to room temperature.

To isolate the selenic acid, carefully evaporate the excess water and hydrogen peroxide

under reduced pressure. Caution: Do not heat above 140 °C to avoid decomposition of

selenic acid.[1]

The resulting product is concentrated selenic acid, which will crystallize upon cooling.
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Synthesis from Elemental Selenium
This multi-step procedure involves the initial oxidation of elemental selenium to selenous acid,

followed by further oxidation to selenic acid.

Materials:

Grey elemental selenium powder

Concentrated nitric acid (HNO₃)

Bromine (Br₂) or 30% Hydrogen peroxide (H₂O₂)

Barium hydroxide (Ba(OH)₂) or Barium chloride (BaCl₂) solution

Dilute sulfuric acid (H₂SO₄)

Beakers, filtration apparatus (Büchner funnel, filter paper)

Heating and stirring plate

Procedure:

Preparation of Selenous Acid: In a fume hood, dissolve elemental selenium powder in

concentrated nitric acid. This reaction produces toxic nitrogen oxides and should be

performed with extreme caution. The resulting solution contains selenous acid (H₂SeO₃).

Oxidation to Selenic Acid: Oxidize the selenous acid solution by adding an oxidizing agent

such as bromine water or 30% hydrogen peroxide. Heat the solution gently to drive the

reaction to completion.

Precipitation of Barium Selenate: Neutralize the resulting solution with barium hydroxide or

add barium chloride to precipitate barium selenate (BaSeO₄). Barium selenate is a white,

insoluble solid.

Isolation and Purification: Filter the barium selenate precipitate using a Büchner funnel and

wash it thoroughly with distilled water to remove any impurities.
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Formation of Selenic Acid: Suspend the purified barium selenate in distilled water and add a

stoichiometric amount of dilute sulfuric acid. This reaction precipitates barium sulfate

(BaSO₄), leaving selenic acid in the solution.

Final Filtration and Concentration: Filter off the barium sulfate precipitate. The resulting

filtrate is a dilute solution of selenic acid, which can be concentrated by careful evaporation

of water under reduced pressure as described in Protocol 3.1.

Role in Cellular Signaling and Drug Development
Selenium compounds, including selenic acid and its derivatives, have garnered significant

interest in drug development due to their ability to modulate various cellular signaling

pathways.

Modulation of AMPK/mTOR and ERK Signaling
Pathways
Selenium has been shown to activate AMP-activated protein kinase (AMPK), a key energy

sensor in cells.[2] This activation can, in turn, regulate downstream pathways such as the

mTOR and ERK signaling cascades.[2] In the context of cancer, selenium-induced AMPK

activation has been linked to the inhibition of cyclooxygenase-2 (COX-2), an enzyme often

overexpressed in tumors.[2]

Selenic Acid AMPKActivates ERKInhibits COX-2Activates Cell ProliferationPromotes

Click to download full resolution via product page

Caption: Selenium-mediated activation of AMPK and its downstream effects.

Inhibition of the Notch Signaling Pathway
Selenite, a salt of selenous acid and a related selenium compound, has been identified as an

inhibitor of the Notch signaling pathway.[3][4] The Notch pathway is a critical regulator of cell

fate decisions, and its aberrant activation is implicated in various cancers.[5] Inhibition of this

pathway by selenium compounds presents a potential therapeutic strategy.[3][4]
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Caption: Inhibition of the Notch signaling pathway by selenite.

Precursor in Nanoparticle-based Drug Delivery
Selenic acid can serve as a precursor for the synthesis of selenium nanoparticles (SeNPs).

These nanoparticles are being explored as drug delivery vehicles due to their biocompatibility
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and potential for surface functionalization, allowing for targeted delivery of therapeutic agents.

Experimental Workflow: Selenic Acid as an
Oxidizing Agent
The strong oxidizing nature of selenic acid makes it a valuable reagent in organic synthesis.

Below is a general workflow for its use in the oxidation of a hypothetical substrate.
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Caption: General workflow for an oxidation reaction using selenic acid.
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Safety and Handling
Selenic acid is a highly corrosive and toxic substance that must be handled with extreme care.

[1] Always work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. In case

of contact, immediately flush the affected area with copious amounts of water and seek medical

attention. Store selenic acid in a cool, dry, and well-ventilated area away from incompatible

materials such as combustible substances and reducing agents.

Conclusion
Selenic acid is a powerful and versatile strong mineral acid with significant applications in both

fundamental research and applied sciences, including drug development. Its strong oxidizing

properties and the biological activities of its derivatives make it a compound of considerable

interest. A thorough understanding of its properties, synthesis, and safe handling is crucial for

its effective and responsible use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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